Cas no 2228543-59-5 ((3-fluoro-2,6-dimethoxyphenyl)methanesulfonamide)

• Product Name: (3-fluoro-2,6-dimethoxyphenyl)methanesulfonamide
• CAS No: 2228543-59-5
• MF: C₉H₁₂FNO₄S
• MW: 249.259284973145
• CID: 6227985
• PubChem ID: 165674832
• Update Time: 2025-06-09

(3-fluoro-2,6-dimethoxyphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (3-fluoro-2,6-dimethoxyphenyl)methanesulfonamide
• EN300-1989300
• 2228543-59-5

• Inchi： 1S/C9H12FNO4S/c1-14-8-4-3-7(10)9(15-2)6(8)5-16(11,12)13/h3-4H,5H2,1-2H3,(H2,11,12,13)
• InChI Key： NCCKMTLMXTUTQC-UHFFFAOYSA-N
• SMILES： S(CC1C(=CC=C(C=1OC)F)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 249.04710720g/mol
• Monoisotopic Mass: 249.04710720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 87Ų

Additional information on (3-fluoro-2,6-dimethoxyphenyl)methanesulfonamide

Comprehensive Overview of (3-fluoro-2,6-dimethoxyphenyl)methanesulfonamide (CAS No. 2228543-59-5): Properties, Applications, and Research Insights

(3-fluoro-2,6-dimethoxyphenyl)methanesulfonamide, identified by its CAS number 2228543-59-5, is a specialized organic compound garnering attention in pharmaceutical and agrochemical research. This sulfonamide derivative features a unique fluorine-substituted dimethoxyphenyl backbone, which enhances its reactivity and potential bioactivity. Researchers are increasingly exploring its role as a key intermediate in drug discovery, particularly for targeting enzyme inhibition and modulating metabolic pathways.

The structural uniqueness of 2228543-59-5 lies in its methanesulfonamide group attached to a fluorinated aromatic ring. This configuration improves solubility and bioavailability compared to non-fluorinated analogs, making it valuable for high-throughput screening in medicinal chemistry. Recent studies highlight its potential in developing anti-inflammatory agents and central nervous system (CNS) therapeutics, aligning with trends in precision medicine and personalized healthcare.

From an industrial perspective, (3-fluoro-2,6-dimethoxyphenyl)methanesulfonamide is synthesized via multi-step organic reactions, including nucleophilic substitution and sulfonylation. Its purity (>98%) is critical for reproducible results in structure-activity relationship (SAR) studies. Analytical techniques like HPLC and NMR spectroscopy are routinely employed for quality control, addressing the growing demand for standardized chemical reagents in R&D.

Environmental and safety profiles of CAS 2228543-59-5 are rigorously evaluated. While not classified as hazardous, proper handling protocols (e.g., PPE, ventilation) are recommended due to its fine particulate nature. This aligns with the broader industry shift toward green chemistry and sustainable lab practices—a topic frequently searched by professionals seeking eco-friendly synthesis methods.

Market trends indicate rising interest in fluorinated sulfonamides, driven by their versatility in crop protection formulations and veterinary pharmaceuticals. Patent filings related to 2228543-59-5 have surged, reflecting its commercial potential. For researchers, common queries include "synthetic routes for fluorinated sulfonamides" and "bioactivity of dimethoxyphenyl derivatives," underscoring the need for detailed technical resources.

Future directions for (3-fluoro-2,6-dimethoxyphenyl)methanesulfonamide may involve computational modeling to predict its interactions with biological targets, a hot topic in AI-driven drug discovery. Collaborative efforts between academia and industry could accelerate its adoption in next-generation therapeutics, addressing unmet medical needs while adhering to regulatory compliance standards.